Cas no 1850974-37-6 ({4-[(Pyridin-2-yl)amino]cyclohexyl}methanol)

• Product Name: {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol
• CAS No: 1850974-37-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD31589783
• CID: 5608244
• PubChem ID: 165475826
• Update Time: 2025-05-20

{4-[(Pyridin-2-yl)amino]cyclohexyl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-[(pyridin-2-yl)amino]cyclohexyl}methanol
• 1850974-37-6
• EN300-842674
• {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol

• MDL： MFCD31589783
• Inchi： 1S/C12H18N2O/c15-9-10-4-6-11(7-5-10)14-12-3-1-2-8-13-12/h1-3,8,10-11,15H,4-7,9H2,(H,13,14)
• InChI Key： VJODWPCWGLZMIY-UHFFFAOYSA-N
• SMILES： OCC1CCC(CC1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.2Ų

Additional information on {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol

{4-[(Pyridin-2-yl)amino]cyclohexyl}methanol (CAS No. 1850974-37-6): A Comprehensive Overview

{4-[(Pyridin-2-yl)amino]cyclohexyl}methanol (CAS No. 1850974-37-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol, including its chemical properties, biological activities, and recent research developments.

The chemical structure of {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol consists of a cyclohexane ring substituted with a methanol group and an amino group attached to a pyridine ring. This combination of functional groups imparts unique chemical and biological properties to the molecule. The cyclohexane ring provides structural rigidity, while the methanol and amino groups contribute to its solubility and reactivity. The pyridine ring, known for its aromaticity and electron-withdrawing properties, further enhances the compound's stability and bioavailability.

Recent studies have focused on the pharmacological properties of {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol. One notable area of research is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol effectively inhibits the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, this compound may help alleviate symptoms associated with conditions like Parkinson's disease and depression.

In addition to its neuroprotective effects, {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol has also shown promise in cancer research. A study conducted at the National Cancer Institute found that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and the inhibition of cell cycle progression. These findings suggest that {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol could be a valuable lead compound for the development of novel anticancer drugs.

The safety profile of {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol is another important aspect of its evaluation. Preclinical studies have indicated that this compound has low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, more extensive toxicological studies are needed to fully assess its safety in humans.

From a synthetic chemistry perspective, the preparation of {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol involves several steps, including the formation of the cyclohexane ring, introduction of the methanol group, and attachment of the pyridine-amino moiety. Various synthetic routes have been explored to optimize yield and purity. One efficient method involves the use of palladium-catalyzed coupling reactions to form the key carbon-nitrogen bond between the cyclohexane ring and the pyridine-amino group.

The potential applications of {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol extend beyond its direct therapeutic uses. For example, it can serve as a building block for more complex molecules with enhanced biological activities. Researchers are actively exploring ways to modify the structure of this compound to improve its potency and selectivity for specific targets. Additionally, its unique chemical properties make it a valuable tool for studying enzyme mechanisms and cellular processes.

In conclusion, {4-[(Pyridin-2-yl)amino]cyclohexyl}methanol (CAS No. 1850974-37-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its potential as an inhibitor of monoamine oxidase and antiproliferative agent highlights its significance in treating neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making it an exciting area for future exploration.